Cas no 178419-46-0 (Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin]-2'-one,(3R)-)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin]-2'-one,(3R)-
• CAS No: 178419-46-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 112875
• PubChem ID: 10130239
• Update Time: 2025-04-18

Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin]-2'-one,(3R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin]-2'-one,(3R)-
• Spiro[1-azabicyclo[2.2.2]octane-3,5-oxazolidin]-2-one, (3R)- (9CI)
• (2''R)-spiro[4-azabicyclo[2.2.2]octane-2,5''-(dihydro[1,3]oxazolane)]-2''-one
• (S)-spiro-[1-azabicyclo[2.2.2]octane-3,5''-oxazolidin]-2''-one
• CHEMBL195519
• BDBM50173955
• (5R)-spiro[1,3-oxazolidine-5,3'-1-azabicyclo[2.2.2]octane]-2-one
• (R)-4-Azaspiro[bicyclo[2.2.2]octane-2,5'-oxazolidin]-2'-one
• 178419-46-0

• Inchi： 1S/C9H14N2O2/c12-8-10-5-9(13-8)6-11-3-1-7(9)2-4-11/h7H,1-6H2,(H,10,12)/t9-/m1/s1
• InChI Key： TYAGAVRSOFABFO-SECBINFHSA-N
• SMILES： O1C(NC[C@@]21CN1CCC2CC1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57